Cas no 30220-20-3 (Benzene,1-(2-chloroethyl)-2,3,4,5,6-pentamethyl-)

• Product Name: Benzene,1-(2-chloroethyl)-2,3,4,5,6-pentamethyl-
• CAS No: 30220-20-3
• MF: C₁₃H₁₉Cl
• MW: 210.742963075638
• CID: 297202
• PubChem ID: 13947883
• Update Time: 2025-04-19

Benzene,1-(2-chloroethyl)-2,3,4,5,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-chloroethyl)-2,3,4,5,6-pentamethyl-
• 1-(2-chloroethyl)-2,3,4,5,6-pentamethylbenzene
• 1-Chlor-2-(pentamethylphenyl)-ethan
• AG-E-99045
• AGN-PC-00OG74
• Benzene, (2-chloroethyl)pentamethyl-
• Benzene,(2-chloroethyl)pentamethyl- (8CI,9CI)
• CTK4G4674
• 30220-20-3
• DTXSID40553045
• 1-(2-Chloro-ethyl)-2,3,4,5,6-pentamethylbenzene
• J-502978

• MDL： MFCD11110037
• Inchi： 1S/C13H19Cl/c1-8-9(2)11(4)13(6-7-14)12(5)10(8)3/h6-7H2,1-5H3
• InChI Key： KDQYVOJKSCDMGM-UHFFFAOYSA-N
• SMILES： ClCCC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 210.11767
• Monoisotopic Mass: 210.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0